6-dimethylamino-4-methyl-1H-quinoline-2,5,8-trione

• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• IUPAC Name: 6-(dimethylamino)-4-methyl-1H-quinoline-2,5,8-trione
• InChI: InChI=1S/C12H12N2O3/c1-6-4-9(16)13-11-8(15)5-7(14(2)3)12(17)10(6)11/h4-5H,1-3H3,(H,13,16)
• InChI Key: ZRQXYUPQWNVFRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC2=C1C(=O)C(=CC2=O)N(C)C

Description

6-dimethylamino-4-methyl-1H-quinoline-2,5,8-trione is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 233 mg (1.34 mmol) of trans-cinnamaldehyde N,N-dimethylhydrazone was added to a solution of 4-methyl-1H-quinoline-2,5,8-trione (127 mg, 0.67 mmol) in dry chloroform (120 ml). The reaction was stirred under nitrogen at room temperature for 3 days, with periodical additions of solvent (100 ml each 12 h). A further amount of 166 mg (0.61 mmol) of the hydrazone was added, and the reaction was refluxed for 24 h and evaporated to dryness, and the residue was purified by silica gel chromatography using a gradient elution, starting with neat dichloromethane to dichloromethane/ethyl acetate (7:3), to yield 204 mg of the starting diene, 72 mg (35%) of 2 and 160 mg of 6-dimethylamino-4-methyl-1H-quinoline-2,5,8-trione.